![molecular formula C8H17NO2S B6180831 [(1r,4r)-4-methylcyclohexyl]methanesulfonamide, trans CAS No. 2357231-02-6](/img/no-structure.png)
[(1r,4r)-4-methylcyclohexyl]methanesulfonamide, trans
Overview
Description
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [(1r,4r)-4-methylcyclohexyl]methanesulfonamide, trans involves the reaction of 4-methylcyclohexylmagnesium bromide with methanesulfonyl chloride, followed by purification and isolation of the desired product.", "Starting Materials": [ "4-methylcyclohexylmagnesium bromide", "methanesulfonyl chloride" ], "Reaction": [ "Add 4-methylcyclohexylmagnesium bromide dropwise to a solution of methanesulfonyl chloride in anhydrous ether at -78°C under nitrogen atmosphere.", "Stir the reaction mixture at -78°C for 2 hours.", "Allow the reaction mixture to warm up to room temperature and stir for an additional 2 hours.", "Quench the reaction mixture with saturated aqueous ammonium chloride solution.", "Extract the organic layer with diethyl ether.", "Wash the organic layer with water and brine.", "Dry the organic layer over anhydrous magnesium sulfate.", "Filter the organic layer and concentrate the solvent under reduced pressure.", "Purify the crude product by column chromatography using a suitable solvent system.", "Isolate the desired product as a white solid." ] } | |
| 2357231-02-6 | |
Molecular Formula |
C8H17NO2S |
Molecular Weight |
191.3 |
Purity |
95 |
Origin of Product |
United States |
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